2,2-Dimethylbut-3-ynal

• Molecular Formula: C6H8O
• Molecular Weight: 96.13 g/mol
• IUPAC Name: 2,2-dimethylbut-3-ynal
• InChI: InChI=1S/C6H8O/c1-4-6(2,3)5-7/h1,5H,2-3H3
• InChI Key: OABKIZHURMZHIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C#C

Description

2,2-Dimethylbut-3-ynal is an organic compound with the molecular formula C6H8O. It is characterized by the presence of a butynal group with two methyl groups attached to the second carbon atom. This compound is of interest due to its unique structure and reactivity, making it a valuable intermediate in various chemical reactions and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,2-Dimethylbut-3-ynal can be synthesized through several methods. One common approach involves the alkylation of propargyl alcohol with methyl iodide in the presence of a strong base, followed by oxidation of the resulting intermediate . Another method includes the reaction of 2,2-dimethylbut-3-yne with ozone, followed by reductive workup to yield the desired aldehyde .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethylbut-3-ynal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of this compound can yield alcohols or alkanes, depending on the reducing agent used, such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The aldehyde group in this compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, hydrogen gas with a catalyst.

Substitution: Nucleophiles such as amines, alcohols, and thiols.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Dimethylbut-3-ynal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug synthesis.

Industry: It is utilized in the production of fine chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 2,2-Dimethylbut-3-ynal involves its reactivity with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on biomolecules, leading to potential biological effects. The compound’s unique structure allows it to participate in a range of chemical reactions, influencing its behavior and interactions in different environments .

Comparison with Similar Compounds

Similar Compounds

2,2-Dimethylbut-3-yne: Similar structure but lacks the aldehyde group.

2,2-Dimethylbut-3-enal: Contains a double bond instead of a triple bond.

2,2-Dimethylbutanal: Saturated aldehyde with no triple bond.

Uniqueness

2,2-Dimethylbut-3-ynal is unique due to the presence of both an aldehyde group and a triple bond, which imparts distinct reactivity and makes it a versatile intermediate in organic synthesis .